Cas no 10594-03-3 (Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl-)

Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl- structure
10594-03-3 structure
Product Name:Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl-
CAS No:10594-03-3
MF:C18H27N
MW:257.413685083389
CID:198812
PubChem ID:82749
Update Time:2025-04-19

Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl-
    • 6-pentyl-1,2,3,4,7,8,9,10-octahydrophenanthridine
    • 1,2,3,4,7,8,9,10-Octahydro-6-pentylphenanthridine
    • DTXSID6065135
    • Phenanthridine,2,3,4,7,8,9,10-octahydro-6-pentyl-
    • NSC127438
    • NSC 127438
    • MLS000766236
    • Phenanthridine, 1,2,3,4,7,8,9,10-octahydro-6-pentyl-
    • SMR000528848
    • NCGC00246730-01
    • NSC-127438
    • NS00003392
    • CHEMBL1304292
    • SCHEMBL11711827
    • 10594-03-3
    • Inchi: 1S/C18H27N/c1-2-3-4-12-17-15-10-6-5-9-14(15)16-11-7-8-13-18(16)19-17/h2-13H2,1H3
    • InChI Key: FNUATPIDZQSFPD-UHFFFAOYSA-N
    • SMILES: N1C(CCCCC)=C2CCCCC2=C2C=1CCCC2

Computed Properties

  • Exact Mass: 257.214
  • Monoisotopic Mass: 257.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2
  • XLogP3: 5.7

Experimental Properties

  • Density: 0.995
  • Boiling Point: 355.6°Cat760mmHg
  • Flash Point: 158.4°C
  • Refractive Index: 1.541
  • PSA: 12.89000
  • LogP: 4.57190

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